2MeOTI Chloride
Overview
Description
Scientific Research Applications
Ophthalmic Solutions : Benzalkonium chloride (BAC) is used as a preservative in ophthalmic solutions. A study by De Saint Jean et al. (1999) investigated its effects on epithelial conjunctival cells, revealing that BAC induces cell growth arrest and death even at very low concentrations.
Environmental Studies : The influence of chloride ions on the degradation of azo dyes in textile wastewater treatment was examined by Yuan et al. (2011). Their findings highlight the dual effect of chloride ions in advanced oxidation processes.
Hydrology and Earth System Sciences : Research by Guan et al. (2009) focused on chloride deposition in coastal areas, crucial for estimating groundwater recharge using the chloride mass balance method.
Fluorescence Sensors : Madhu et al. (2014) developed a fluorescence turn-on sensor for chloride ions using a BODIPY–mercury(II) complex, applicable in biological and environmental samples. This research is available at Madhu et al. (2014).
Health and Safety : Clewell (1995) discussed the role of scientific research in chemical risk assessment, specifically highlighting methylene chloride. The interplay between research and risk assessment is crucial for refining human risk estimates (Clewell, 1995).
Food Science : The effects of calcium chloride on gel properties in low-fat meat products were studied by Pan et al. (2017), showing how calcium chloride can improve functional properties.
Environmental Chemistry : Levanov et al. (2015) explored the oxidation of chloride ions by ozone in acid aqueous solutions, relevant to environmental pollution and water treatment. Details of this research can be found in Levanov et al. (2015).
Ecology : Svensson et al. (2012) examined whether chloride is a conservative ion in forest ecosystems, using it as a tracer for water and ion fluxes. Their research is available at Svensson et al. (2012).
Mechanism of Action
Target of Action
2MeOTI Chloride, also known as 1,3-dimethyl-2-[(2-oxopropyl)thio]imidazolium chloride, is an organic chloride salt . It is known to interfere with the action of protein-glutamine gamma-glutamyltransferase (EC 2.3.2.13), an enzyme involved in protein modification . This enzyme plays a crucial role in post-translational modification of proteins, which is essential for protein function and cellular processes.
Mode of Action
Given its known target, it is likely that it interacts with the protein-glutamine gamma-glutamyltransferase enzyme, potentially inhibiting its function . This could result in changes to protein modification processes within the cell, affecting various cellular functions and pathways.
Biochemical Pathways
This enzyme is involved in the post-translational modification of proteins, a process that is crucial for many cellular functions and biochemical pathways .
Pharmacokinetics
Pharmacokinetics studies are essential to understand how the compound is processed in the body, its bioavailability, and how these factors might impact its therapeutic potential .
Result of Action
The molecular and cellular effects of 2MeOTI Chloride’s action are likely related to its impact on protein-glutamine gamma-glutamyltransferase and the subsequent effects on protein modification. This could potentially affect a wide range of cellular processes, given the central role of protein modification in cellular function .
properties
IUPAC Name |
1-(1,3-dimethylimidazol-1-ium-2-yl)sulfanylpropan-2-one;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N2OS.ClH/c1-7(11)6-12-8-9(2)4-5-10(8)3;/h4-5H,6H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFZZAUJDSJWLTQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CSC1=[N+](C=CN1C)C.[Cl-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20928939 |
Source
|
| Record name | 1,3-Dimethyl-2-[(2-oxopropyl)sulfanyl]-1H-imidazol-3-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20928939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2MeOTI Chloride | |
CAS RN |
135273-74-4 |
Source
|
| Record name | 1H-Imidazolium, 1,3-dimethyl-2-[(2-oxopropyl)thio]-, chloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=135273-74-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Dimethyl-2-((2-oxopropyl)thio)imidazolium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0135273744 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Dimethyl-2-[(2-oxopropyl)sulfanyl]-1H-imidazol-3-ium chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20928939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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